Cas no 1507616-59-2 (5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one)

• Product Name: 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one
• CAS No: 1507616-59-2
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5209875
• Update Time: 2025-10-25

5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one
• 5-amino-3-methyl-1,4-dihydroquinazolin-2-one

• Inchi： 1S/C9H11N3O/c1-12-5-6-7(10)3-2-4-8(6)11-9(12)13/h2-4H,5,10H2,1H3,(H,11,13)
• InChI Key： AMHFALOVYOBNSZ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=C(C=2CN1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 0
• Topological Polar Surface Area: 58.4

Additional information on 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one

5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one: A Comprehensive Overview

The compound 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one, with the CAS number 1507616-59-2, is a structurally unique organic compound belonging to the quinazoline derivative family. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of two nitrogen atoms. This particular compound has gained significant attention in recent years due to its potential applications in various fields, including pharmacology, materials science, and organic synthesis. The molecule's structure is characterized by a dihydroquinazolinone core with an amino group at position 5 and a methyl group at position 3, which imparts unique chemical and biological properties.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery. The 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one structure has been shown to exhibit promising bioactivity in preclinical models. For instance, researchers have explored its potential as an anti-inflammatory agent, where the compound demonstrated significant inhibitory effects on pro-inflammatory cytokines. This activity is attributed to the molecule's ability to modulate key signaling pathways involved in inflammation.

In addition to its pharmacological applications, the compound has also been investigated for its role in catalysis. The presence of an amino group and a methyl group in the molecule creates a versatile platform for catalytic applications. Recent advancements in asymmetric catalysis have leveraged the unique electronic properties of this compound to facilitate enantioselective reactions. This has opened new avenues for its use in the synthesis of chiral molecules, which are critical in pharmaceuticals and agrochemicals.

The synthesis of 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one involves a multi-step process that typically begins with the preparation of the quinazoline core. Various methods have been reported in the literature, including condensation reactions and ring-closing strategies. Recent research has focused on developing more efficient and environmentally friendly synthetic routes. For example, microwave-assisted synthesis has been employed to enhance reaction yields and reduce reaction times.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new materials for sensing and catalysis. Recent studies have demonstrated its potential as a building block for metalloporphyrins, which are widely used in optoelectronic devices.

In terms of biological activity, the compound has shown promise as an anticancer agent. Preclinical studies have revealed its ability to induce apoptosis in cancer cells by targeting key oncogenic pathways. This activity is particularly notable given the increasing need for novel therapeutic strategies against drug-resistant cancers.

The study of 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one has also contributed to our understanding of quinazoline chemistry. Its reactivity patterns and electronic properties provide valuable insights into the design of new heterocyclic compounds with tailored functionalities. Recent research has focused on modifying the substituents on the quinazoline core to enhance specific properties such as solubility or bioavailability.

In conclusion, 5-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one (CAS 1507616-59-2) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it a valuable tool in drug discovery, catalysis, and materials science. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in various scientific disciplines.